Cas no 147347-99-7 (N-hydroxy-2-Pyridinemethanamine)

• Product Name: N-hydroxy-2-Pyridinemethanamine
• CAS No: 147347-99-7
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 100787
• PubChem ID: 17933590
• Update Time: 2025-06-10

N-hydroxy-2-Pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-2-Pyridinemethanamine
• 2-Pyridinemethanamine,N-hydroxy-
• 2-Pyridinemethanamine,N-hydroxy-(9CI)
• (2-hydroxyaminomethyl)-pyridine
• EN300-623966
• A919565
• AKOS017515191
• 147347-99-7
• N-[(pyridin-2-yl)methyl]hydroxylamine
• N-(PYRIDIN-2-YLMETHYL)HYDROXYLAMINE
• SCHEMBL2471789

• Inchi： 1S/C6H8N2O/c9-8-5-6-3-1-2-4-7-6/h1-4,8-9H,5H2
• InChI Key： DZWFERRTQKHANL-UHFFFAOYSA-N
• SMILES： ONCC1C=CC=CN=1

Computed Properties

• Exact Mass: 124.064
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 45.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-hydroxy-2-Pyridinemethanamine

Comprehensive Overview of N-hydroxy-2-Pyridinemethanamine (CAS No. 147347-99-7): Properties, Applications, and Research Insights

N-hydroxy-2-Pyridinemethanamine (CAS No. 147347-99-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and versatile reactivity. This compound, characterized by a pyridine ring substituted with a hydroxymethylamine group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its CAS number 147347-99-7 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

The growing interest in N-hydroxy-2-Pyridinemethanamine aligns with broader trends in drug discovery, where researchers prioritize compounds with high functional group compatibility. Recent studies highlight its role in metal-chelating agents and enzyme inhibitors, addressing key challenges in targeted therapy development. Searches for "pyridine derivatives in medicine" or "hydroxylamine applications in synthesis" often lead to discussions involving this compound, underscoring its interdisciplinary importance.

From a chemical perspective, 147347-99-7 exhibits notable stability under physiological conditions, making it valuable for prodrug design strategies. Its balanced lipophilicity and hydrogen-bonding capacity contribute to improved bioavailability profiles—a hot topic in ADME optimization (Absorption, Distribution, Metabolism, Excretion) discussions. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize this compound, as evidenced by frequent searches combining "CAS 147347-99-7 analysis methods".

In material science applications, N-hydroxy-2-Pyridinemethanamine has emerged as a building block for coordination polymers and catalysts. The pyridine moiety's ability to coordinate transition metals aligns with current interests in sustainable catalysis and green chemistry. Laboratory protocols for handling this compound often appear in searches like "safe handling of hydroxylamine derivatives", reflecting user concerns about practical usage scenarios.

Ongoing research explores the compound's potential in antioxidant formulations and radical scavenging systems, capitalizing on the N-OH group's redox activity. This connects with popular inquiries about "pyridine-based antioxidants" and "ROS scavenging mechanisms". The compound's electronic properties also make it relevant to photocatalysis studies, particularly in visible-light-driven reactions—a rapidly growing field in synthetic methodology.

Quality control specifications for CAS 147347-99-7 frequently reference ICH guidelines, with particular emphasis on residual solvent analysis and heavy metal limits. These technical requirements generate substantial search traffic from quality assurance professionals seeking "pharmaceutical-grade pyridine derivatives". The compound's storage stability—often queried as "shelf life of N-hydroxy-2-Pyridinemethanamine"—typically recommends anhydrous conditions at controlled temperatures.

Recent patent literature reveals innovative applications of 147347-99-7 in bioconjugation chemistry, particularly for developing antibody-drug conjugates (ADCs). This correlates with search trends for "linker molecules in targeted therapy". The compound's bifunctional nature allows simultaneous attachment to biological macromolecules and payloads, addressing current demands in precision medicine platforms.

Environmental fate studies of N-hydroxy-2-Pyridinemethanamine respond to growing concerns about green chemistry metrics. Computational chemistry approaches (frequently searched as "DFT studies on pyridine derivatives") predict favorable biodegradation pathways, positioning this compound favorably in benign-by-design initiatives. Such ecological considerations increasingly influence purchasing decisions among research institutions.

The synthesis of CAS 147347-99-7 typically involves reductive amination protocols, with many researchers searching for "optimized preparation of hydroxylamine pyridines". Process chemistry improvements have enhanced yields while reducing byproduct formation—critical factors for scale-up feasibility in industrial applications. These advancements align with pharmaceutical industry priorities for cost-effective intermediates.

In conclusion, N-hydroxy-2-Pyridinemethanamine represents a multifaceted compound bridging diverse scientific domains. Its CAS number 147347-99-7 serves as a gateway to extensive technical literature, while its chemical properties continue to inspire innovative applications from medicinal chemistry to advanced materials. The compound's evolving role ensures sustained relevance in both academic and industrial research landscapes.